Cas no 2172500-32-0 (3-amino(2-fluorophenyl)methylazetidin-3-ol)

• Product Name: 3-amino(2-fluorophenyl)methylazetidin-3-ol
• CAS No: 2172500-32-0
• MF: C₁₀H₁₃FN₂O
• MW: 196.221425771713
• CID: 6097666
• PubChem ID: 165601422
• Update Time: 2025-06-14

3-amino(2-fluorophenyl)methylazetidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino(2-fluorophenyl)methylazetidin-3-ol
• 3-[amino(2-fluorophenyl)methyl]azetidin-3-ol
• 2172500-32-0
• EN300-1651466

• Inchi： 1S/C10H13FN2O/c11-8-4-2-1-3-7(8)9(12)10(14)5-13-6-10/h1-4,9,13-14H,5-6,12H2
• InChI Key： RYHAGOCFCCTZHT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C1(CNC1)O)N

Computed Properties

• Exact Mass: 196.10119120g/mol
• Monoisotopic Mass: 196.10119120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 58.3Ų

Additional information on 3-amino(2-fluorophenyl)methylazetidin-3-ol

Recent Advances in the Study of 3-amino(2-fluorophenyl)methylazetidin-3-ol (CAS: 2172500-32-0)

The compound 3-amino(2-fluorophenyl)methylazetidin-3-ol (CAS: 2172500-32-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This azetidine derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drug candidates. The presence of both amino and hydroxyl groups on the azetidine ring, combined with the fluorophenyl moiety, contributes to its distinctive pharmacological properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic efficacy in preclinical models.

One of the key areas of research involving 3-amino(2-fluorophenyl)methylazetidin-3-ol is its role as a building block in the synthesis of biologically active molecules. The compound's structural versatility allows for modifications that can enhance its binding affinity to specific biological targets. For instance, recent publications have highlighted its use in the design of enzyme inhibitors, particularly those targeting proteases and kinases involved in inflammatory and oncogenic pathways. The fluorophenyl group has been shown to improve the compound's metabolic stability and bioavailability, making it a valuable scaffold in medicinal chemistry.

In addition to its synthetic utility, 3-amino(2-fluorophenyl)methylazetidin-3-ol has been investigated for its direct biological effects. Preliminary studies have demonstrated its ability to modulate cellular signaling pathways, including those related to apoptosis and cell proliferation. These findings suggest potential applications in cancer therapy, where the compound could serve as a lead structure for the development of targeted anticancer agents. Furthermore, its interaction with neurotransmitter receptors has sparked interest in its potential use for treating neurological disorders, although further research is needed to fully understand its pharmacological profile.

The synthesis of 3-amino(2-fluorophenyl)methylazetidin-3-ol has also been a focal point of recent research. Advances in catalytic methods and green chemistry have enabled more efficient and sustainable production of this compound. For example, recent reports describe the use of asymmetric catalysis to achieve high enantiomeric purity, which is critical for its application in chiral drug development. These methodological improvements not only enhance the scalability of its production but also reduce the environmental impact associated with its synthesis.

Despite these promising developments, challenges remain in the clinical translation of 3-amino(2-fluorophenyl)methylazetidin-3-ol. Issues such as off-target effects, pharmacokinetic variability, and formulation stability need to be addressed through rigorous preclinical and clinical studies. Collaborative efforts between academic researchers and pharmaceutical companies are essential to overcome these hurdles and fully realize the therapeutic potential of this compound. Future research directions may include the exploration of its derivatives and the development of combination therapies to enhance its efficacy and reduce adverse effects.

In conclusion, 3-amino(2-fluorophenyl)methylazetidin-3-ol (CAS: 2172500-32-0) represents a promising candidate in the field of chemical biology and drug discovery. Its unique structural features, combined with its diverse biological activities, make it a valuable tool for researchers aiming to develop novel therapeutic agents. Continued investigation into its mechanisms of action, synthetic optimization, and clinical applications will undoubtedly contribute to advancements in the treatment of various diseases. This compound exemplifies the intersection of chemistry and biology, highlighting the importance of interdisciplinary approaches in modern pharmaceutical research.